Cas no 2258-24-4 (3-(2-Ethyl-1H-imidazol-1-yl)propan-1-amine)

• Product Name: 3-(2-Ethyl-1H-imidazol-1-yl)propan-1-amine
• CAS No: 2258-24-4
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• MDL: MFCD08144085
• CID: 851042
• PubChem ID: 6484134
• Update Time: 2025-09-22

3-(2-Ethyl-1H-imidazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Ethyl-1H-imidazol-1-yl)propan-1-amine
• 1H-Imidazole-1-propanamine, 2-ethyl-
• 2-(azetidin-1-yl)-3,3,3-trifluoropropan-1-amine
• 3-(2-Ethyl-imidazol-1-yl)-propylamine
• 1-(3-aminopropyl)-2-ethylimidazole
• 2-ethyl-1H-imidazole-1-propanamine
• 3-(2-ethyl-1H-imidazol-1-yl)propanamine
• 3-(2-ethylimidazolyl)propylamine
• AC1O5H64
• Ambcb4004492
• CTK0J6288
• SureCN141000
• QWBQWONZMPWCIT-UHFFFAOYSA-N
• CAA25824
• 3-(2-ethylimidazol-1-yl)propan-1-amine
• VS-0329
• AKOS000505638
• SCHEMBL141000
• 3-(2-Ethyl-1H-imidazol-1-yl)-1-propanamine
• MFCD08144085
• 3-(2-Ethyl-1H-imidazol-1-yl)propan-1-amine, AldrichCPR
• DTXSID40424382
• CS-0313041
• 2258-24-4

• MDL： MFCD08144085
• Inchi： 1S/C8H15N3/c1-2-8-10-5-7-11(8)6-3-4-9/h5,7H,2-4,6,9H2,1H3
• InChI Key： QWBQWONZMPWCIT-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1CC)CCCN

Computed Properties

• Exact Mass: 153.12675
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 299.5°C at 760 mmHg
• Flash Point: 134.9°C
• Refractive Index: 1.545
• PSA: 43.84

3-(2-Ethyl-1H-imidazol-1-yl)propan-1-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT